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Compound of Interest

Compound Name: Pyrithiamine hydrobromide

Cat. No.: B133093 Get Quote

Safe Handling and Disposal of Pyrithiamine
Hydrobromide
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Pyrithiamine hydrobromide. The following

procedures are designed to minimize risk and ensure safe laboratory operations.

Hazard Summary
Pyrithiamine hydrobromide is a thiamine analog used to induce thiamine deficiency in

research models.[1][2] It is classified as an acute toxicant and requires careful handling to

avoid exposure. The primary hazards are associated with inhalation, skin contact, and

ingestion.[2][3]
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Identifier Information Source

CAS Number 534-64-5 [3]

Molecular Formula C₁₄H₁₈N₄O · 2HBr [4]

Molecular Weight 420.14 g/mol [2][5]

Appearance
Off-white to yellow crystalline

solid
[4]

GHS Pictogram GHS07 (Exclamation Mark) [6]

Signal Word Warning [3][6]

Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH332: Harmful

if inhaled

[2][3][6]

Storage
Store at -20°C or 2-8°C, away

from moisture and light
[1][7]

Incompatibilities Strong oxidizing agents [3]

Decomposition

Hazardous decomposition can

produce carbon oxides,

nitrogen oxides, and hydrogen

bromide

[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against chemical exposure.[8] The

following equipment is mandatory when handling Pyrithiamine hydrobromide.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[6] Given the dermal

toxicity, inspect gloves for any tears or holes before use. If contamination occurs, remove

gloves immediately, wash hands, and don a new pair.

Eye Protection: Chemical splash goggles or safety glasses with side shields are essential to

protect against airborne particles.[6] If there is a significant risk of splashing, a face shield
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should be worn in addition to goggles.[8][9]

Respiratory Protection: To prevent inhalation of the harmful dust, a NIOSH-approved N95

dust mask or a respirator with a particulate filter is required, especially when handling the

powder outside of a certified chemical fume hood.[6] All handling of the solid form should be

performed in a well-ventilated area.[10]

Body Protection: A fully buttoned laboratory coat must be worn to protect the skin and

clothing.[8] Ensure shoes are closed-toed and cover the entire foot.[8] For larger quantities

or tasks with a higher risk of spillage, a chemically resistant apron may be necessary.[9]

Operational Plan for Safe Handling
Adherence to a strict operational workflow minimizes the risk of exposure during the handling of

Pyrithiamine hydrobromide.

1. Preparation and Pre-Handling

Consult SDS: Before beginning any work, thoroughly read the Safety Data Sheet (SDS) for

Pyrithiamine hydrobromide.[3]

Designate Area: Cordon off and label a specific area for handling, such as a certified

chemical fume hood or a ventilated balance enclosure.

Assemble Materials: Ensure all necessary equipment (spatulas, weigh boats, containers,

etc.) and waste receptacles are within the designated area before handling begins.

Don PPE: Put on all required PPE as described above before entering the designated

handling area.

2. Weighing and Solution Preparation

Work in Containment: All manipulations of solid Pyrithiamine hydrobromide that may

generate dust must be performed within a chemical fume hood or other ventilated enclosure

to prevent inhalation.[10]

Handle with Care: Use a spatula to carefully transfer the solid. Avoid scooping or pouring

actions that could create airborne dust.
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Prepare Solutions: When preparing solutions, slowly add the solid to the solvent to avoid

splashing. Pyrithiamine hydrobromide is soluble in PBS (pH 7.2) at 5 mg/mL.[1]

Immediate Cleanup: Clean any minor spills within the containment area immediately using

appropriate methods (e.g., wet wipe for dust).

3. Post-Handling Procedures

Decontaminate: Wipe down the work surface and any equipment used with an appropriate

cleaning agent.

Doff PPE: Remove PPE in the correct order (gloves first, followed by lab coat and eye

protection) to prevent cross-contamination. Never wear gloves outside of the laboratory.

Personal Hygiene: Wash hands thoroughly with soap and water after removing PPE.[10]

Disposal Plan
All waste generated from handling Pyrithiamine hydrobromide must be treated as hazardous

waste.

1. Waste Segregation

Solid Waste: Collect all contaminated solid waste, including used weigh boats, paper towels,

and contaminated PPE (gloves, masks), in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Dispose of unused solutions or liquid waste in a separate, sealed, and clearly

labeled hazardous liquid waste container. Do not pour Pyrithiamine hydrobromide waste

down the drain.[3]

Sharps: Any contaminated sharps (e.g., needles used for injections) must be disposed of in a

designated sharps container.

2. Container Labeling

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"Pyrithiamine hydrobromide," and the associated hazards (Acute Toxicity).
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3. Final Disposal

Store sealed waste containers in a designated, secure area away from incompatible

materials.

Arrange for collection and disposal through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.[10]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Pyrithiamine hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b133093?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/19526/pyrithiamine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrithiamine-bromide-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrithiamine-bromide-hydrobromide
https://cdn.caymanchem.com/cdn/msds/19526m.pdf
https://www.bocsci.com/product/pyrithiamine-hydrobromide-cas-534-64-5-291559.html
https://www.scbt.com/p/pyrithiamine-hydrobromide-534-64-5
https://www.sigmaaldrich.com/US/en/product/aldrich/p0256
https://www.medchemexpress.com/pyrithiamine-hydrobromide.html
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/03-PPE-Updated-2021.pdf
https://na.bhs1.com/protective-kit.html
https://www.fishersci.com/store/msds?partNumber=AC442132500&productDescription=PYRIDINE+HYDROBROMIDE+9+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b133093#personal-protective-equipment-for-handling-pyrithiamine-hydrobromide
https://www.benchchem.com/product/b133093#personal-protective-equipment-for-handling-pyrithiamine-hydrobromide
https://www.benchchem.com/product/b133093#personal-protective-equipment-for-handling-pyrithiamine-hydrobromide
https://www.benchchem.com/product/b133093#personal-protective-equipment-for-handling-pyrithiamine-hydrobromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b133093?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

